Eu3+ doped ZnAl layered double hydroxides as calibrationless, fluorescent sensors for carbonate†
Chemical Communications Pub Date: 2023-10-30 DOI: 10.1039/D3CC03066K
Abstract
The photoluminescence properties (PL) of Eu3+ hosted in the hydroxide layers of layered double hydroxides (LDHs) enables calibrationless quantification of anions in the interlayers. The concept is demonstrated during the nitrate-to-carbonate ion exchange in Zn2+/Al3+/Eu3+ LDHs and can be implemented as a remote optical sensor to detect intrusion of anions such as Cl− or CO32−.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 189680-06-6
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CAS no.: 124252-41-1
